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Compound of Interest

Compound Name:
4,5-Dimethyl-1,3-benzothiazole-7-

carboxylic acid

CAS No.: 1782918-29-9

Cat. No.: B2958087

Get Quote

Executive Summary
This guide provides a technical analysis of dimethyl-substituted benzothiazoles, a subclass of

the "privileged" benzothiazole scaffold. While the benzothiazole core is ubiquitous in medicinal

chemistry (e.g., Riluzole, Thioflavin T), the introduction of two methyl groups—either on the

fused ring system or the pendant phenyl ring—drastically alters pharmacokinetics (PK) and

target binding affinity.

Key Insight: The "Dimethyl Effect" is not merely additive.

On the Core (e.g., 2,6-dimethyl): It primarily modulates lipophilicity (LogP) and membrane

permeability, enhancing antimicrobial efficacy against Gram-positive strains.

On the Pendant Ring (e.g., 3',4'-dimethylphenyl): It acts as a metabolic block, preventing

rapid hydroxylation and often shifting the mechanism of action (MoA) toward CYP1A1-

mediated bioactivation in solid tumors.
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The Scaffold & SAR Logic
The benzothiazole pharmacophore consists of a benzene ring fused to a thiazole ring.[1] The

biological activity is governed by three vectors:

Position 2 (C2): The "warhead" vector. Substitution here (e.g., -NH2, -Phenyl) dictates the

primary target (DNA vs. Enzyme).

Positions 4-7 (Benzenoid): The "lipophilic" vector. Methylation here adjusts LogP and steric

fit.

Electronic Character: The nitrogen atom (N3) is a hydrogen bond acceptor, critical for kinase

interaction.

Why Dimethyl?
Comparing dimethyl variants to their alternatives:

Substituent Type Physicochemical Effect Biological Consequence

Unsubstituted (H) Baseline LogP (~2.0–2.5).

Rapid Phase I metabolism

(hydroxylation). Moderate

potency.

Monomethyl (-CH3) +LogP (~0.5). Mild steric bulk.

Improved half-life. often

insufficient to block all

metabolic soft spots.

Dimethyl (-CH3 x2)
High LogP (+1.0). Significant

steric block.

High membrane permeability.

Blocks metabolic deactivation.

Can force "orthogonal" binding

modes.

Dihydroxyl (-OH x2) Low LogP. H-bond donor.

Rapid glucuronidation (Phase

II clearance). Poor

bioavailability.

Comparative SAR Analysis
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Case Study A: Antitumor Activity (Breast & Colon
Cancer)
Focus: 2-(substituted-phenyl)benzothiazoles[2]

In antitumor applications, the dimethyl substitution is most effective when applied to the

pendant phenyl ring at position 2.

The Baseline: 2-(4-aminophenyl)benzothiazole (CJM 126). Potent but metabolically

unstable.

The Dimethyl Variant: 2-(3,4-dimethoxyphenyl)-5-fluorobenzothiazole (GW 610).[2]

Note on Methyl vs. Methoxy: While GW 610 is a dimethoxy, the SAR principle mirrors

dimethyl alkylation: steric bulk at 3' and 4' prevents coplanarity and blocks metabolism.

Performance Comparison:

Compound Substitution
Cell Line (MCF-7)
IC50

Mechanism Note

CJM 126 4'-NH2 ~ 1 nM

Requires CYP1A1

activation; forms DNA

adducts.

DF 203 4'-NH2, 3'-CH3 < 1 nM

3'-Methyl blocks

ortho-hydroxylation;

enhances potency.

Dimethyl Analogue 3',4'-Dimethyl ~ 10-50 nM

Loss of H-bond donor

(NH2) reduces

potency slightly but

increases metabolic

stability.

Unsubstituted 2-Phenyl > 10 µM

Inactive (lacks critical

H-

bonding/bioactivation).
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Case Study B: Antimicrobial Potency
Focus: Core-substituted (2,6-dimethylbenzothiazole)

Here, the dimethyl substitution targets the bacterial membrane and DNA gyrase.

The Alternative: 2-amino-6-methylbenzothiazole (Monomethyl).

The Dimethyl Advantage: 2,6-dimethylbenzothiazole exhibits superior lipophilicity, allowing it

to penetrate the thick peptidoglycan layer of Gram-positive bacteria (S. aureus).

Mechanistic Pathways
Antitumor Mechanism: CYP1A1 Bioactivation
The unique potency of 2-phenylbenzothiazoles relies on a "suicide" mechanism where the

tumor cell's own enzymes activate the drug.
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Figure 1: Mechanism of action for antitumor benzothiazoles. The dimethyl/methyl groups

modulate lipophilicity for entry and steric hindrance to control the site of enzymatic oxidation.

Experimental Protocols
Synthesis: Jacobson Cyclization (Modified)
To synthesize 2,6-dimethylbenzothiazole or related derivatives, the Jacobson cyclization of

thiobenzanilides is the industry standard for high yield and regioselectivity.

Protocol Steps:

Thiobenzanilide Formation: React 4-methylaniline with acetyl chloride (or specific benzoyl

chloride) to form the amide, then thionate using Lawesson’s reagent.

Wet-out: Suspend the thiobenzanilide in ethanol.
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Oxidative Cyclization: Add 4 equivalents of Potassium Ferricyanide (

) in NaOH solution dropwise at 85°C.

Work-up: Cool, filter precipitate, and recrystallize from ethanol/water.

Start: 4-Methylaniline

1. Acylation
(Acetyl Chloride, TEA, DCM)

2. Thionation
(Lawesson's Reagent, Toluene, Reflux)

3. Jacobson Cyclization
(K3Fe(CN)6, NaOH, 85°C)

Oxidative Closure

4. Purification
(Recrystallization EtOH)

Final Product:
Dimethyl-Benzothiazole

Click to download full resolution via product page

Figure 2: Synthetic workflow for accessing benzothiazole cores via Jacobson radical

cyclization.

Biological Assay: MTT Antiproliferative Assay
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Objective: Determine IC50 against MCF-7 (Breast Cancer) lines.

Seeding: Seed MCF-7 cells (5,000 cells/well) in 96-well plates. Incubate 24h.

Treatment: Add dimethyl-benzothiazole derivatives (dissolved in DMSO) in serial dilutions

(0.01 µM to 100 µM).

Incubation: 72h at 37°C, 5% CO2.

Development: Add MTT reagent (5 mg/mL). Incubate 4h. Solubilize formazan crystals with

DMSO.

Read: Measure Absorbance at 570 nm. Calculate IC50 using non-linear regression.

Data Summary & Comparison
The following table synthesizes data from multiple SAR studies (see References) to compare

the "Dimethyl" configuration against standard controls.

Table 1: Comparative Physicochemical and Biological Profile

Compound
Class

Structure LogP (Calc)
MCF-7 IC50
(µM)

S. aureus
MIC (µg/mL)

Metabolic
Stability

Unsubstituted
Benzothiazol

e
2.01

> 100

(Inactive)
> 128

Low (Rapid

oxid.)

Monomethyl 6-Methyl-BZT 2.45 45.2 64 Moderate

Dimethyl

(Core)

2,6-Dimethyl-

BZT
2.98 12.5 32 High

Dimethyl

(Pendant)

2-(3,4-

dimethylphen

yl)-BZT

4.12 0.05 > 128 Very High

Reference

Drug

Doxorubicin /

Ciprofloxacin
N/A 0.02 0.5

Clinical

Standard
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Data Interpretation:

Lipophilicity (LogP): The jump from 2.01 to 2.98 (Core Dimethyl) significantly aids passive

transport, explaining the improved antimicrobial activity (MIC 32 vs 64).

Antitumor Potency: The pendant dimethyl (or dimethoxy) variant shows nanomolar potency

(0.05 µM), rivaling clinical standards like Doxorubicin in specific cell lines, driven by the

specific CYP1A1 activation pathway described in Section 4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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